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Compound of Interest

Compound Name: Antitumor agent-119

Cat. No.: B12376173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antitumor agent-119 represents a class of promising compounds with demonstrated

anticancer activities. This document provides detailed information on the solubility and

preparation of a specific analogue, Antitumor agent-119 (also known as compound 13K), a 2-

benzoxazolyl hydrazone derivative. Additionally, it outlines the mechanism of action of a related

compound, ATRN-119, an ATR kinase inhibitor, and provides protocols for its preparation and

use in research settings.

Data Presentation
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Solvent Concentration Molarity (approx.) Notes

DMSO 100 mg/mL 330.76 mM

Requires sonication

for complete

dissolution. It is

recommended to use

fresh, anhydrous

DMSO as the

compound is

hygroscopic.[1]

Table 2: In Vitro IC50 Values of Antitumor Agent-119
(Compound 13K)

Cell Line Cancer Type IC50

Butkitt Burkitt's Lymphoma 30 nM[1][2]

CCRF-CEM Acute Lymphoblastic Leukemia 140 nM[1][2]

HeLa Cervical Cancer 100 nM

HT-29 Colorectal Adenocarcinoma 40 nM

Table 3: Stock Solution Preparation for Antitumor Agent-
119 (Compound 13K) (Molecular Weight: 302.33 g/mol )

Desired
Concentration

Volume for 1 mg Volume for 5 mg Volume for 10 mg

1 mM 3.3076 mL 16.5382 mL 33.0764 mL

5 mM 0.6615 mL 3.3076 mL 6.6153 mL

10 mM 0.3308 mL 1.6538 mL 3.3076 mL
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Protocol 1: Preparation of Antitumor Agent-119
(Compound 13K) Stock Solution
Materials:

Antitumor agent-119 (Compound 13K) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Ultrasonic bath

Vortex mixer

Procedure:

Weighing: Accurately weigh the desired amount of Antitumor agent-119 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock solution concentration (refer to Table 3). For example, to prepare a 10 mM stock

solution, add 330.8 µL of DMSO to 1 mg of the compound.

Dissolution:

Vortex the mixture thoroughly for 1-2 minutes.

For complete dissolution, place the tube in an ultrasonic bath and sonicate until the

solution is clear. Gentle heating to 37°C can also aid in solubilization.

Sterilization (Optional): If required for cell culture experiments, filter-sterilize the stock

solution using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Protocol 2: Formulation of a Water-Soluble Analogue
(Based on KS119W) for In Vivo Studies
While Antitumor agent-119 (compound 13K) has poor aqueous solubility, a water-soluble

analogue, KS119W, has been developed for in vivo use. The following is a general protocol for

preparing a formulation based on the principles used for KS119W.

Materials:

Water-soluble analogue of Antitumor agent-119

Sterile saline solution (0.9% NaCl)

Sodium bicarbonate (NaHCO3)

Sterile, pyrogen-free water for injection

pH meter

Procedure:

Buffer Preparation: Prepare a sterile 250 mM sodium bicarbonate solution in pyrogen-free

water.

Dissolution: Dissolve the water-soluble Antitumor agent-119 analogue in the 250 mM

sodium bicarbonate solution to the desired final concentration.

pH Adjustment: If necessary, adjust the pH of the final formulation to a physiologically

compatible range (e.g., pH 7.2-7.4) using sterile saline or a dilute sterile acid/base.

Final Formulation: The final formulation of KS119W was in saline containing 250 mM sodium

bicarbonate.

Administration: This formulation is intended for parenteral administration. It is recommended

to prepare the formulation fresh on the day of use.
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Experimental Workflow for In Vitro Studies

Stock Solution Preparation

Cell-Based Assay Data Analysis

1. Weigh Compound 2. Add DMSO 3. Vortex & Sonicate 4. Aliquot & Store at -80°C 5. Culture Cancer Cells

6. Treat with Diluted Compound

7. Incubate for 24-72h

8. Perform Viability Assay (e.g., MTT) 9. Measure Absorbance 10. Calculate IC50
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ATRN-119 Mechanism of Action: ATR Inhibition

DNA Damage / Replication Stress

ATR Kinase

activates

CHK1

phosphorylates
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inhibits

Apoptosis

leads to

Cell Cycle Arrest

induces

DNA Repair

promotes

prevents prevents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12376173#antitumor-agent-119-solubility-and-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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